Cas no 2138537-42-3 (3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol)

• Product Name: 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol
• CAS No: 2138537-42-3
• MF: C₁₁H₂₃NO₃S
• MW: 249.370222330093
• CID: 5941761
• PubChem ID: 165788359
• Update Time: 2025-06-08

3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160060
• 3-[(2-methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol
• 2138537-42-3
• 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol

• Inchi： 1S/C11H23NO3S/c1-9-4-5-10(13)8-11(9)12(2)6-7-16(3,14)15/h9-11,13H,4-8H2,1-3H3
• InChI Key： XFQYLTVAGMYQFZ-UHFFFAOYSA-N
• SMILES： S(C)(CCN(C)C1CC(CCC1C)O)(=O)=O

Computed Properties

• Exact Mass: 249.13986477g/mol
• Monoisotopic Mass: 249.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Additional information on 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol

Introduction to 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138537-42-3)

3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138537-42-3) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclohexanol derivatives, characterized by a substituted amine group and a methylsulfonyl ethyl moiety, which contribute to its distinct chemical properties and reactivity. The presence of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of drug discovery and medicinal chemistry.

The structure of 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol is notable for its chiral center, which allows for the possibility of enantiomerically pure forms. Chirality plays a crucial role in the pharmacological activity of many drugs, as different enantiomers can exhibit varying biological effects. This compound’s potential as a chiral building block has been explored in several synthetic pathways, enabling the creation of enantiomerically enriched libraries for high-throughput screening.

In recent years, there has been growing interest in cyclohexanol derivatives due to their versatility in medicinal chemistry. These compounds have been investigated for their roles as intermediates in the synthesis of more complex molecules, including those with anti-inflammatory, analgesic, and neuroprotective properties. The substituted amine group in 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in salt formation, enhancing the compound’s solubility and bioavailability.

The methylsulfonyl ethyl moiety is another key feature of this compound that contributes to its chemical diversity. This group can influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. Additionally, the 4-methylcyclohexan-1-ol backbone provides a stable framework that can be modified further to tailor specific pharmacological profiles. Such structural flexibility makes this compound an attractive candidate for further exploration in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol with greater accuracy. These techniques allow for the virtual screening of large compound libraries, identifying potential hits that could be optimized into lead candidates. The integration of machine learning algorithms has further enhanced the efficiency of this process, reducing the time and resources required for experimental validation.

The pharmacokinetic properties of 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its suitability as a drug candidate. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, including reasonable oral bioavailability and moderate metabolic stability. These characteristics are essential for ensuring that a drug remains effective at therapeutic concentrations while minimizing side effects.

In addition to its potential therapeutic applications, 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol has shown promise in chemical synthesis as a versatile intermediate. Its unique structure allows for diverse functionalization strategies, enabling the construction of more complex molecules with tailored properties. This has implications not only for drug development but also for materials science and industrial applications where specialized organic compounds are required.

The synthesis of 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol involves multi-step reactions that require careful optimization to ensure high yield and purity. Recent methodologies have focused on greener approaches, utilizing catalytic systems that minimize waste and energy consumption. Such sustainable practices are increasingly important in pharmaceutical manufacturing to align with environmental regulations and corporate social responsibility goals.

Future research directions for this compound include exploring its interaction with biological targets, such as enzymes and receptors involved in disease pathways. By elucidating its mechanism of action, scientists can identify how it might be modulated to enhance its therapeutic efficacy or reduce potential toxicity. Additionally, studies on its immunomodulatory effects are being considered, given the growing interest in immunotherapy for conditions like cancer and autoimmune diseases.

The development of prodrug strategies using 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol as a precursor is another area of active investigation. Prodrugs are designed to improve drug delivery by converting into their active form within the body under specific physiological conditions. This approach can enhance bioavailability and reduce formulation challenges, making it an attractive option for improving therapeutic outcomes.

In conclusion, 3-[(2-Methanesulfonylethyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138537-42-3) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate and its favorable pharmacokinetic profile make it an attractive scaffold for developing novel therapeutics. As computational methods and synthetic techniques continue to advance, the full potential of this compound is expected to be realized in various medical applications.